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Compound of Interest

Compound Name: (Hydroxyimino)(phenyl)acetonitrile

CAS No.: 825-52-5

Cat. No.: B1235113

Get Quote

Part 1: Executive Safety Directives
Do not treat this compound as a generic organic waste. (Hydroxyimino)(phenyl)acetonitrile
(CAS: 825-52-5), often referred to as Oximinobenzyl cyanide or Benzoyl cyanide oxime,

presents a dual-hazard profile: the nitrile moiety poses a cyanide release risk under acidic

conditions, while the oxime functionality introduces thermal instability.

Immediate "Kill Switch" Rules
NO ACIDS: Never allow this compound (solid or solution) to contact acidic waste streams.

Acidic hydrolysis liberates Hydrogen Cyanide (HCN) gas.

NO BLEACH: Do not attempt to "quench" this compound with sodium hypochlorite (bleach)

on the benchtop. The reaction with oximes can be exothermic and unpredictable, potentially

generating toxic chloramines or explosive intermediates.

NO AUTOCLAVE: Never autoclave waste containing this compound. Thermal decomposition

can occur.
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Part 2: Chemical Profile & Hazard Identification[1][2]
Effective disposal requires accurate identification. This compound is a solid at room

temperature, distinct from its liquid precursor, phenylacetonitrile.

Technical Specifications
Parameter Data Operational Implication

Chemical Name
2-Hydroxyimino-2-

phenylacetonitrile

Use this name for waste

tagging.

CAS Number 825-52-5
Verify against vendor SDS

(Sigma, TCI).

Physical State Solid (Crystalline powder)

Dispose via solid waste

streams; do not dissolve just to

dispose.

Melting Point 128–130 °C
Thermally sensitive; store

away from heat sources.

Solubility
Soluble in DMF, DMSO,

Methanol

If in solution, segregate as

Non-Halogenated Organic.

UN Classification
UN 3439 (Nitriles, toxic, solid,

n.o.s.)

Required for shipping

manifests.

Key Hazards
Acute Tox.[1][2] (Oral/Dermal),

Irritant

Wear double nitrile gloves and

N95/P100 respiratory

protection.

Mechanism of Hazard
The following diagram illustrates the chemical pathways that necessitate specific disposal

protocols.
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Figure 1: Hazard pathways. Note that both acidic environments and oxidative quenching

(bleach) lead to high-risk outcomes.

Part 3: Step-by-Step Disposal Workflows
Scenario A: Routine Solid Waste (Pure Compound)
Context: Expired reagents or excess solid powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Segregation: Isolate as "Toxic Solid - Organic."

Critical: Do not mix with oxidizers (peroxides, nitrates) or acids.

Labeling:

Chemical Name: 2-Hydroxyimino-2-phenylacetonitrile[3][4]

Hazard Checkbox: Toxic, Irritant.[2]

Note: "DO NOT AUTOCLAVE. NITRILE/OXIME HAZARD."[5]

Final Disposal: Seal the container with parafilm. Transfer to the institution's hazardous waste

accumulation area for High-Temperature Incineration.
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Why Incineration? It is the only method that guarantees the destruction of the C-CN and

N-O bonds without generating secondary toxic waste.

Scenario B: Liquid Waste (Reaction Mixtures)
Context: Compound dissolved in DMF, DMSO, or DCM after peptide synthesis or extraction.

Stream Selection:

Non-Halogenated: If dissolved in DMF/DMSO/Methanol.

Halogenated: If dissolved in DCM/Chloroform.

pH Check: Verify the waste solvent is Neutral or slightly Alkaline (pH 7-9).

Action: If the solution is acidic (e.g., from TFA deprotection), neutralize carefully with

saturated Sodium Bicarbonate (

) before adding the nitrile compound to the waste container.

Container: Standard solvent waste carboy (HDPE/Polypropylene).

Venting: Ensure the cap is vented (using a safety cap with a filter) to prevent pressure

buildup from slow decomposition.

Scenario C: Spill Cleanup Protocol
Context: Powder spilled on the benchtop or floor.

Evacuate & PPE: Clear the immediate area. Don PPE: Lab coat, safety goggles, double

nitrile gloves, and a fit-tested N95 or half-mask respirator (powder inhalation risk).

Dry Sweep (Preferred):

Gently cover the spill with an inert absorbent (Vermiculite or Sand).[6]

Sweep carefully into a dustpan to minimize aerosolization.

Place waste into a solid waste container (see Scenario A).
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Wet Wipe (Trace Residue Only):

Once the bulk solid is removed, wipe the surface with a paper towel dampened with water

and mild detergent.

Do not use bleach.

Dispose of paper towels as hazardous solid waste.[7]

Part 4: The Logic of "No Quenching"
Many laboratories employ a "bleach kill" protocol for biologicals or simple cyanides. This is

unsafe for (Hydroxyimino)(phenyl)acetonitrile.

Scientific Rationale: While bleach oxidizes free cyanide ions (

) to cyanate (

), this molecule contains a covalent nitrile and an oxime.

The oxime group (

) can react with hypochlorite to form chloro-oximes or nitroso compounds, which are often
more unstable or toxic than the parent compound.

The reaction is exothermic. In a waste container, this heat can trigger the thermal

decomposition of the remaining bulk material.

Self-Validating Protocol:

Test: Check the pH of your waste stream.

Result: If pH < 7, stop. Neutralize.

Result: If pH > 7, proceed to solvent waste.

Verification: This simple check prevents the primary mechanism of HCN formation.

Part 5: Decision Matrix
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Use the following flowchart to determine the correct disposal path for your specific situation.

Waste Type?

Solid / Powder Solution / Reaction Mix Benchtop Spill

Segregate: Toxic Organic Solid
Container: HDPE Jar

Destruction: Incineration
Check pH

1. PPE (Resp + Dbl Gloves)
2. Dry Sweep (Vermiculite)

3. Detergent Wipe (No Bleach)

Check Solvent Type

Organic Solvent Waste
(Halogenated or Non-Hal)

If Neutral/Basic
Neutralize with NaHCO3

(Target pH 7-9)

If Acidic
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Figure 2: Operational decision tree for waste stream segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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